Cas no 17853-42-8 (2-Butene, 1,2-dibromo-3-methyl-)

1,2-Dibromo-3-methyl-2-butene (CAS: 3017-71-4) is a halogenated organic compound primarily used as an intermediate in organic synthesis and specialty chemical production. Its molecular structure features a brominated double bond and a methyl substituent, making it valuable for electrophilic addition reactions and as a precursor in the synthesis of fine chemicals. The compound exhibits high reactivity due to the presence of two bromine atoms, enabling selective transformations in cross-coupling reactions and polymer modifications. It is typically handled under controlled conditions due to its moderate stability and potential lachrymatory effects. The product is supplied as a clear to pale yellow liquid with standardized purity (>95%) for laboratory and industrial applications requiring precise bromine incorporation.

2-Butene, 1,2-dibromo-3-methyl- structure

17853-42-8 structure

Product Name:2-Butene, 1,2-dibromo-3-methyl-

CAS No:17853-42-8

MF:C₅H₈Br₂

MW:227.925020217896

CID:3817278

PubChem ID:11117790

Update Time:2025-07-02

2-Butene, 1,2-dibromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Butene, 1,2-dibromo-3-methyl-
- 1,2-Dibromo-3-methyl-2-butene
- SCHEMBL11592495
- 17853-42-8
- 1,2-dibromo-3-methylbut-2-ene
- SAA85342
- 987-349-0
- EN300-6494127
- Inchi： 1S/C5H8Br2/c1-4(2)5(7)3-6/h3H2,1-2H3
- InChI Key： KPWHYMNNAHALRM-UHFFFAOYSA-N
- SMILES： C(Br)/C(/Br)=C(/C)\C

Computed Properties

Exact Mass: 227.89723Da
Monoisotopic Mass: 225.89928Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 80.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 0Å²

2-Butene, 1,2-dibromo-3-methyl- Pricemore >>

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